Cas no 61175-82-4 (1-Octanaminium, N-hexyl-N,N-dioctyl-, bromide)

• Product Name: 1-Octanaminium, N-hexyl-N,N-dioctyl-, bromide
• CAS No: 61175-82-4
• MF: C₃₀H₆₄BrN
• MW: 518.739869117737
• CID: 489549
• PubChem ID: 71398583
• Update Time: 2025-04-19

1-Octanaminium, N-hexyl-N,N-dioctyl-, bromide Chemical and Physical Properties

Names and Identifiers

• 1-Octanaminium, N-hexyl-N,N-dioctyl-, bromide
• hexyl(trioctyl)azanium,bromide
• 61175-82-4
• DTXSID20819999
• SCHEMBL5085313
• N-Hexyl-N,N-dioctyloctan-1-aminium bromide

• Inchi： 1S/C30H64N.BrH/c1-5-9-13-17-20-24-28-31(27-23-16-12-8-4,29-25-21-18-14-10-6-2)30-26-22-19-15-11-7-3;/h5-30H2,1-4H3;1H/q+1;/p-1
• InChI Key： RFHUQYXNINANHX-UHFFFAOYSA-M
• SMILES： [Br-].[N+](CCCCCC)(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 452.9214
• Monoisotopic Mass: 517.42221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 32
• Rotatable Bond Count: 26
• Complexity: 284
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0